Cas no 1805414-50-9 (Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805414-50-9
• MF: C₁₀H₇ClF₅NO₂
• MW: 303.613099336624
• CID: 4874520
• Update Time: 2025-10-31

Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7ClF5NO2/c1-2-19-9(18)7-6(8(12)13)4(10(14,15)16)3-5(11)17-7/h3,8H,2H2,1H3
• InChI Key： KDZUULOBPZXNGG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C(F)F)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805414-50-9)

The compound Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805414-50-9) is a highly specialized fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring chloro, difluoromethyl, and trifluoromethyl substituents, makes it a valuable intermediate in the synthesis of advanced crop protection agents and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing next-generation pesticides and sustainable agriculture solutions, aligning with global trends toward eco-friendly and high-efficiency agrochemicals.

In recent years, the demand for fluorinated compounds like Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate has surged, driven by their enhanced biological activity and metabolic stability. This compound’s pyridine core and multi-fluorinated side chains contribute to its ability to interact with specific enzyme targets, a feature highly sought after in drug discovery and agrochemical innovation. Common queries in search engines include its synthesis methods, applications in crop science, and patent landscape, reflecting its commercial and scientific relevance.

From a technical perspective, the CAS No. 1805414-50-9 compound exhibits notable chemical stability under standard storage conditions, making it suitable for industrial-scale production. Its ethyl ester group further enhances its solubility in organic solvents, a critical factor for formulation development. Discussions in academic forums often highlight its potential as a building block for heterocyclic chemistry, particularly in designing novel fungicides with lower environmental impact. These attributes position it as a key player in the shift toward green chemistry practices.

Another area of interest is the compound’s role in precision agriculture, where fluorinated pyridines are increasingly used to address resistance issues in pests and pathogens. Searches related to mode of action and structure-activity relationships (SAR) of Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate underscore its importance in optimizing molecular design for targeted applications. Additionally, its compatibility with catalytic processes and microwave-assisted synthesis has been explored to improve cost-efficiency and scalability.

Regulatory and safety profiles of this compound are also frequently queried, particularly in contexts like REACH compliance and handling guidelines. While it is not classified as hazardous under current standards, proper laboratory protocols are recommended due to its reactive functional groups. The compound’s patent status and global market availability are additional hot topics, especially for stakeholders in the fine chemicals sector.

In summary, Ethyl 6-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805414-50-9) represents a cutting-edge example of how fluorine chemistry drives innovation in life sciences. Its versatility in molecular synthesis, combined with growing demand for sustainable agrochemicals, ensures its continued prominence in research and industrial applications. Future developments may focus on expanding its utility in bioconjugation and material science, further solidifying its interdisciplinary value.